Cas no 67096-94-0 (Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-)

• Product Name: Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
• CAS No: 67096-94-0
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 1719968
• PubChem ID: 71374916
• Update Time: 2025-04-21

Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
• 4-methyl-3,6-bis(trifluoromethyl)pyridazine
• 67096-94-0
• DTXSID10797676

• Inchi： 1S/C7H4F6N2/c1-3-2-4(6(8,9)10)14-15-5(3)7(11,12)13/h2H,1H3
• InChI Key： CCQZAYLJQVXHFO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(C(F)(F)F)N=N1)(F)F

Computed Properties

• Exact Mass: 230.02792
• Monoisotopic Mass: 230.02786711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78